Cas no 1099613-89-4 (2-methyl-3-(propan-2-yloxy)propan-1-amine)

• Product Name: 2-methyl-3-(propan-2-yloxy)propan-1-amine
• CAS No: 1099613-89-4
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6413197
• PubChem ID: 43368327
• Update Time: 2025-06-08

2-methyl-3-(propan-2-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(propan-2-yloxy)propan-1-amine
• 3-isopropoxy-2-methylpropan-1-amine
• 1-Propanamine, 2-methyl-3-(1-methylethoxy)-
• 1099613-89-4
• SCHEMBL24164767
• EN300-1827120

• Inchi： 1S/C7H17NO/c1-6(2)9-5-7(3)4-8/h6-7H,4-5,8H2,1-3H3
• InChI Key： GQSJLBXDLCVHBR-UHFFFAOYSA-N
• SMILES： C(N)C(C)COC(C)C

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.847±0.06 g/cm3(Predicted)
• Boiling Point: 175.5±13.0 °C(Predicted)
• pka: 9.88±0.10(Predicted)

Additional information on 2-methyl-3-(propan-2-yloxy)propan-1-amine

Introduction to 2-methyl-3-(propan-2-yloxy)propan-1-amine (CAS No. 1099613-89-4)

2-methyl-3-(propan-2-yloxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1099613-89-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways. The presence of both alkyl and alkoxy functional groups makes it a versatile building block for further chemical modifications, enabling the exploration of diverse pharmacological profiles.

The structural elucidation of 2-methyl-3-(propan-2-yloxy)propan-1-amine reveals a branched aliphatic chain with an amine substituent at the terminal position, coupled with an ether linkage. This configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug design. The compound's solubility characteristics and stability under various conditions further enhance its utility in laboratory-scale reactions and industrial processes.

In recent years, there has been a growing emphasis on the discovery of structurally novel compounds that exhibit promising biological activities. 2-methyl-3-(propan-2-yloxy)propan-1-amine has been explored in several preclinical studies as a potential scaffold for drugs targeting inflammatory and metabolic disorders. Its molecular architecture allows for modifications that can fine-tune its pharmacokinetic properties, such as bioavailability and metabolic clearance, making it an attractive candidate for further development.

One of the most compelling aspects of 2-methyl-3-(propan-2-yloxy)propan-1-amine is its role in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity to specific biological targets. For instance, modifications at the amine group have been shown to improve interactions with certain proteases, which are implicated in diseases such as cancer and neurodegeneration. These findings highlight the compound's potential as a precursor in the creation of next-generation therapeutics.

The synthesis of 2-methyl-3-(propan-2-yloxy)propan-1-amine involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as nucleophilic substitution reactions and cross-coupling strategies have been employed to construct the desired framework efficiently. The optimization of these synthetic routes has not only improved yield but also reduced environmental impact, aligning with contemporary green chemistry principles.

From a computational chemistry perspective, 2-methyl-3-(propan-2-yloxy)propan-1-amine has been subjected to molecular modeling studies to predict its behavior in biological systems. These simulations have provided insights into its binding modes and interactions with potential targets, guiding experimental design and hypothesis generation. The integration of computational tools with traditional wet chemistry approaches has accelerated the drug discovery process significantly.

The pharmacological evaluation of 2-methyl-3-(propan-2-yloxy)propan-1-amine has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to modulate signaling pathways associated with inflammation and cell proliferation. These effects are particularly relevant in the context of chronic diseases where dysregulation of such pathways plays a pivotal role. The compound's profile suggests it may serve as a lead compound for further derivatization to achieve higher efficacy and selectivity.

As research continues to evolve, the applications of 2-methyl-3-(propan-2-yloxy)propan-1-amine are expected to expand into new therapeutic areas. Its structural flexibility allows for adaptations that could address unmet medical needs in fields such as infectious diseases and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality.

The safety and regulatory aspects of working with CAS No. 1099613-89-4 must be carefully managed to ensure compliance with good laboratory practices (GLP). Proper handling procedures, including storage conditions and waste disposal protocols, are critical to maintaining laboratory safety standards. By adhering to these guidelines, researchers can mitigate risks associated with chemical manipulation while pursuing innovative scientific advancements.

In conclusion, 2-methyl-3-(propan-2-yloxy)propan-1-amine represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features, coupled with preliminary biological activity data, position it as a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in shaping the future of medicine.